Cas no 651769-96-9 (1,3,4-Thiadiazole, 2,5-bis(methyldithio)-)

• Product Name: 1,3,4-Thiadiazole, 2,5-bis(methyldithio)-
• CAS No: 651769-96-9
• MF: C₄H₆N₂S₅
• MW: 242.42883348465
• CID: 403258
• PubChem ID: 71376579
• Update Time: 2025-04-19

1,3,4-Thiadiazole, 2,5-bis(methyldithio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2,5-bis(methyldithio)-
• 2,5-bis(methyldisulfanyl)-1,3,4-thiadiazole
• 651769-96-9
• DTXSID20799262
• SCHEMBL4824062

• Inchi： 1S/C4H6N2S5/c1-7-10-3-5-6-4(9-3)11-8-2/h1-2H3
• InChI Key： CAMHLMQUGXGKNH-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1SSC)SSC

Computed Properties

• Exact Mass: 241.91368
• Monoisotopic Mass: 241.91345407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 155Ų

Experimental Properties

• PSA: 25.78